3-{[(2-{[(4-methoxyphenyl)amino]carbonyl}phenyl)amino]carbonyl}phenyl acetate

• IUPAC Name: [3-[[2-[(4-methoxyphenyl)carbamoyl]phenyl]carbamoyl]phenyl] acetate
• InChI: InChI=1S/C23H20N2O5/c1-15(26)30-19-7-5-6-16(14-19)22(27)25-21-9-4-3-8-20(21)23(28)24-17-10-12-18(29-2)13-11-17/h3-14H,1-2H3,(H,24,28)(H,25,27)
• InChI Key: LUPJHRRXLNBPFE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol

Description

This compound is an organic molecule with multiple aromatic rings and amide groups. The presence of the methoxy group and the acetate group suggests that it might have interesting reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include multiple phenyl (aromatic) rings, amide groups, and a methoxy group. These functional groups could contribute to its physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound could be influenced by the presence of the amide groups and the methoxy group. For example, the amide groups might participate in condensation or hydrolysis reactions. The methoxy group could potentially undergo reactions involving the cleavage of the carbon-oxygen bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could contribute to its stability and rigidity. The amide groups could participate in hydrogen bonding, influencing its solubility and reactivity.

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to predict the mechanism of action of this compound. If this compound is biologically active, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

Without specific data, it’s difficult to provide accurate safety and hazard information. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and environmental release.

Future Directions

Future studies could focus on exploring the reactivity and properties of this compound, as well as potential applications. For example, it could be interesting to investigate its potential biological activity or its use in material science.